Cas no 2097928-93-1 (2-(4-bromophenyl)-1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-ylethan-1-one)

• Product Name: 2-(4-bromophenyl)-1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-ylethan-1-one
• CAS No: 2097928-93-1
• MF: C₁₆H₁₇BrN₄O
• MW: 361.236382246017
• CID: 6493103
• PubChem ID: 121190036
• Update Time: 2025-05-30

2-(4-bromophenyl)-1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-ylethan-1-one
• 2-(4-bromophenyl)-1-[3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one
• AKOS032467377
• 2097928-93-1
• F6555-0190
• 2-(4-bromophenyl)-1-[3-(4-cyclopropyltriazol-1-yl)azetidin-1-yl]ethanone
• 2-(4-bromophenyl)-1-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)ethanone

• Inchi： 1S/C16H17BrN4O/c17-13-5-1-11(2-6-13)7-16(22)20-8-14(9-20)21-10-15(18-19-21)12-3-4-12/h1-2,5-6,10,12,14H,3-4,7-9H2
• InChI Key： HVWUOXDCJRYJGB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(N1CC(C1)N1C=C(C2CC2)N=N1)=O

Computed Properties

• Exact Mass: 360.05857g/mol
• Monoisotopic Mass: 360.05857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51Ų

Additional information on 2-(4-bromophenyl)-1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-ylethan-1-one

Comprehensive Guide to 2-(4-bromophenyl)-1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-ylethan-1-one (CAS No. 2097928-93-1)

The compound 2-(4-bromophenyl)-1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-ylethan-1-one (CAS No. 2097928-93-1) is a specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. This molecule features a unique structural framework, combining a bromophenyl group with a cyclopropyl-triazole moiety, which makes it a valuable intermediate in drug discovery and material science applications. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutic agents and advanced materials.

One of the key structural highlights of 2-(4-bromophenyl)-1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-ylethan-1-one is its azetidine ring, a four-membered nitrogen-containing heterocycle. Azetidines are known for their conformational rigidity and bioactivity, making them attractive scaffolds in medicinal chemistry. The presence of the 4-bromophenyl group further enhances the compound's utility, as brominated aromatic compounds are often used in cross-coupling reactions, a cornerstone of modern synthetic chemistry. Additionally, the cyclopropyl-triazole segment introduces steric and electronic effects that can modulate the compound's reactivity and binding properties.

In recent years, the demand for 2-(4-bromophenyl)-1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-ylethan-1-one has surged, driven by its applications in drug discovery and material science. Pharmaceutical researchers are exploring its potential as a building block for kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The compound's ability to serve as a versatile intermediate in click chemistry reactions—particularly those involving triazole formation—has also made it a staple in the toolkit of synthetic chemists. Furthermore, its unique structural features align with current trends in fragment-based drug design, where small, rigid molecules are used to probe protein binding sites.

The synthesis of 2-(4-bromophenyl)-1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-ylethan-1-one typically involves multi-step organic transformations, including azetidine ring formation, bromination, and triazole cycloaddition. These processes require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize the production of this compound, reflecting the broader shift toward sustainable and efficient synthetic methodologies in the chemical industry.

From a commercial perspective, 2-(4-bromophenyl)-1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-ylethan-1-one is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its CAS number 2097928-93-1 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. As the compound gains traction in high-impact research areas, its market value is expected to grow, particularly in regions with robust biotechnology and pharmaceutical sectors.

In summary, 2-(4-bromophenyl)-1-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-ylethan-1-one (CAS No. 2097928-93-1) represents a fascinating intersection of chemistry and innovation. Its structural complexity and functional versatility make it a valuable asset in drug development and material science. For researchers seeking to explore its potential, understanding its synthesis, properties, and applications is essential. As the scientific community continues to uncover new uses for this compound, its role in advancing cutting-edge research is likely to expand, solidifying its place in the landscape of modern chemistry.